molecular formula C21H31FO3 B1250517 (2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one CAS No. 1648-61-9

(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one

Cat. No. B1250517
CAS RN: 1648-61-9
M. Wt: 350.5 g/mol
InChI Key: WACIVNIHJKQSFP-LKIOEXHTSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5alpha-Androstane-2alpha-fluoro-17beta-ol-3-one acetate is a steroid ester and a 3-oxo-5alpha-steroid.

Scientific Research Applications

Neurosteroid Analog Activities

  • Androstan-3alpha-ol analogs, including those substituted at the 17-position, act as positive allosteric modulators of GABA(A) receptors. These compounds demonstrate anticonvulsant and anxiolytic-like activities in animal models. Notably, 3alpha-hydroxy-17beta-nitro-5alpha-androstane and its analogs modulate GABA(A) receptors with potencies comparable to or greater than endogenous neurosteroids (Runyon et al., 2009).

Metabolism Studies

  • Studies on the metabolism of similar 17beta-hydroxy-2alpha-methyl-5alpha-androstan-3-one in rabbits have shown that hydroxylation occurs at various positions of the steroid nucleus. This provides insights into how structurally similar compounds are metabolized in vivo (Templeton & Kim, 1977).

Receptor Binding Studies

  • Substituted 5alpha-androstan-17beta-ols have been synthesized and evaluated for their potential in developing prostate imaging agents. These compounds’ ability to bind to androgen receptors has been examined, highlighting their potential in diagnostic applications (Castonguay et al., 1978).

properties

CAS RN

1648-61-9

Product Name

(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one

Molecular Formula

C21H31FO3

Molecular Weight

350.5 g/mol

IUPAC Name

[(2R,5S,8R,9S,10S,13S,14S,17S)-2-fluoro-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate

InChI

InChI=1S/C21H31FO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19-,20-,21-/m0/s1

InChI Key

WACIVNIHJKQSFP-LKIOEXHTSA-N

Isomeric SMILES

CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C[C@H](C(=O)C4)F)C)C

SMILES

CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)F)C)C

Canonical SMILES

CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)F)C)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one
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(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one
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(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one
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(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one
Reactant of Route 6
(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one

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